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Compound of Interest

Compound Name: DL-Homocysteine thiolactone

Cat. No.: B076207

Technical Support Center: DL-Homocysteine
Thiolactone Hydrochloride

This guide provides essential safety information, handling protocols, and disposal procedures
for DL-Homocysteine thiolactone hydrochloride (CAS No: 6038-19-3).

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with DL-Homocysteine thiolactone
hydrochloride?

Al: DL-Homocysteine thiolactone hydrochloride is categorized as a skin and eye irritant.[1]
[2] It can cause skin irritation (H315) and serious eye irritation (H319).[1][2] Always handle this
compound with appropriate personal protective equipment.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, it is mandatory to use eye shields or safety goggles, protective gloves,
and a lab coat.[1][2] In cases where dust may be generated, a suitable respirator (such as an
N95 type) should be used.[1][3]

Q3: What should | do in case of accidental exposure?

A3:
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» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[2][4][5] Seek immediate medical attention.[2]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing.[1][5] If skin irritation occurs, get medical advice.[1][2]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[2]

e Ingestion: Do NOT induce vomiting.[1][4][5] Rinse mouth with water and drink plenty of
water.[2][4][5] Seek immediate medical attention.[2][4]

Q4: How should | store DL-Homocysteine thiolactone hydrochloride?

A4: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4] The
compound is sensitive to air, moisture, and light, so it is advisable to store it under an inert gas.
Recommended storage temperatures can be found on the product label, with some suppliers
recommending 4°C for short-term storage and -20°C or -80°C for long-term storage of
solutions.[1][6]

Q5: What are the known incompatibilities for this chemical?

A5: Avoid contact with strong oxidizing agents.[4][7][8]

Troubleshooting Guide
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Issue Encountered

Potential Cause

Recommended Action

Compound has discolored or

clumped

Improper storage, exposure to

moisture or light.[2]

Discard the reagent following
proper disposal protocols.
Ensure future storage is in a
tightly sealed container in a
cool, dry, and dark place,

potentially under inert gas.[2]

Skin or eye irritation during

handling

Inadequate PPE or accidental

exposure.

Immediately follow the first aid
measures outlined in Q3.
Review and reinforce PPE
requirements with all lab
personnel. Ensure proper use
of fume hoods or ventilated
areas.[1][2]

Spill of the solid compound

Accidental mishandling.

For minor spills, sweep up the
solid material, avoiding dust
generation, and place it into a
suitable container for disposal.
[4][8] For major spills,
evacuate the area and ensure
adequate ventilation.[1][2]
Wear appropriate PPE during
cleanup.[1][2]

Quantitative Data Summary

Property Value Source

Appearance White powder/solid [4151[7]

Melting Point 199 - 203 °C [41051[7]

pH 2.6 (100 g/L aqueous solution) [41051[7]

Molecular Formula C4H7NOS-HCI [4]

Molecular Weight 153.63 g/mol [4]
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Experimental Protocols
Protocol for Safe Handling

» Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical
fume hood.[1][2]

e Personal Protective Equipment: Don the required PPE, including a lab coat, chemical-
resistant gloves, and safety goggles with side shields.[1][2]

» Weighing and Transfer: When weighing, minimize the creation of dust. Use a spatula to
carefully transfer the solid.

e In Use: Avoid all personal contact, including inhalation of any dust.[8] Do not eat, drink, or
smoke in the handling area.[1][2]

e Post-Handling: Wash hands and face thoroughly after handling.[1][2] Clean the work area
and any equipment used.

Protocol for Disposal

o Waste Collection: Collect waste material in its original container or a suitable, labeled waste
container. Do not mix with other waste.

o Container Handling: Handle uncleaned containers as you would the product itself.

» Disposal: All waste must be disposed of in accordance with national, state, and local
regulations.[1] Consult with your institution's environmental health and safety office for
specific guidance.

Visualizations
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Safe Handling and Disposal Workflow for DL-Homocysteine thiolactone hydrochloride

Preparation

Work in Ventilated Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Proceed to Handling

dling

Weigh and Transfer Compound

Perform Experiment

kxperiment Complete

Post-HandIiné & Cleanup

Decontaminate Work Area Generate Waste

Wash Hands Thoroughly Collect Waste in Labeled Container
AN

Dispose via Approved Channels

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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